Ethyl 5-bromo-2-cyano-4-formylphenylacetate
Overview
Description
Ethyl 5-bromo-2-cyano-4-formylphenylacetate (EBCFPA) is an organic compound used in scientific research and laboratory experiments. It is a brominated nitrile that is used as a reagent in various chemical and biological applications. EBCFPA is a colorless liquid with a low boiling point, making it suitable for use in a wide range of laboratory experiments.
Scientific Research Applications
Ethyl 5-bromo-2-cyano-4-formylphenylacetate has been used in a wide range of scientific research applications, including as a reagent in organic synthesis, as an inhibitor of enzymes, and as a fluorescent probe. It has also been used to study the structure and function of proteins and other biomolecules.
Mechanism of Action
Ethyl 5-bromo-2-cyano-4-formylphenylacetate is believed to interact with proteins and other biomolecules through a variety of mechanisms. It has been shown to bind to the active sites of enzymes and other proteins, as well as to interact with other biomolecules through hydrogen bonding and other non-covalent interactions.
Biochemical and Physiological Effects
Ethyl 5-bromo-2-cyano-4-formylphenylacetate has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes and other proteins, as well as to affect the structure and function of proteins and other biomolecules. It has also been shown to have an effect on cell signaling pathways and gene expression.
Advantages and Limitations for Lab Experiments
The low boiling point of Ethyl 5-bromo-2-cyano-4-formylphenylacetate makes it suitable for use in a wide range of laboratory experiments. It is also relatively non-toxic and has a low vapor pressure, making it safe to handle in the laboratory. However, it is also a relatively unstable compound and can easily break down in the presence of light or heat.
Future Directions
There are a number of potential future directions for the use of Ethyl 5-bromo-2-cyano-4-formylphenylacetate in scientific research. These include further studies into its effects on enzymes and other proteins, its potential use as a fluorescent probe, and its potential use as a tool for drug discovery. Additionally, Ethyl 5-bromo-2-cyano-4-formylphenylacetate could be used in the development of chemical sensors and in the study of protein-ligand interactions. Finally, further research into the structure and function of Ethyl 5-bromo-2-cyano-4-formylphenylacetate could lead to the development of new and more effective reagents for use in laboratory experiments.
properties
IUPAC Name |
ethyl 2-(5-bromo-2-cyano-4-formylphenyl)acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10BrNO3/c1-2-17-12(16)5-8-4-11(13)10(7-15)3-9(8)6-14/h3-4,7H,2,5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QQYYVVOEESBTDI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=CC(=C(C=C1C#N)C=O)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10BrNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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